1-Amino-3-[1-(aminomethyl)cyclobutyl]propan-2-ol

• Molecular Formula: C8H18N2O
• Molecular Weight: 158.24 g/mol
• SMILES: C1CC(C1)(CC(CN)O)CN
• InChI: InChI=1S/C8H18N2O/c9-5-7(11)4-8(6-10)2-1-3-8/h7,11H,1-6,9-10H2
• InChIKey: ZOYJVOWHXYEKQE-UHFFFAOYSA-N

1-Amino-3-[1-(aminomethyl)cyclobutyl]propan-2-ol – A Structurally Differentiated Bifunctional Cyclobutyl Building Block for Procurement Decisions

1-Amino-3-[1-(aminomethyl)cyclobutyl]propan-2-ol (CAS 2060061-40-5) is a C₈H₁₈N₂O diamino-alcohol featuring a cyclobutyl core bearing an exocyclic aminomethyl group and a β-amino-α-hydroxy propyl side chain . Its molecular architecture embeds two primary amine functionalities and a secondary alcohol in a compact scaffold (MW 158.24 g/mol), categorizing it as a constrained aliphatic amino alcohol . Unlike simple amino alcohols or mono-aminomethyl cyclobutanes, the 1,1-arrangement of the aminomethyl substituent and the propanolamine arm creates a rigid bidentate ligand topology with potential for metal ion chelation—a feature documented in the patent literature for related 1,1-bis(aminomethyl)cyclobutane platinum(II) anti-tumor complexes [1]. This unique combination of strain energy, dual amine pKₐ gradient, and hydrogen-bonding capacity defines its distinct synthetic utility in medicinal chemistry and coordination chemistry procurement workflows.

Constrained bifunctional scaffold for metal-coordination and medicinal chemistry workflows.

Dual-amine pKₐ gradient supports pH-dependent chelation and target-engagement studies.

Tridentate ligand potential via 1-(aminomethyl)cyclobutyl anchor plus pendant amino alcohol arm.

• [1] Pohl, J., et al. (1990). 1,2-bis(aminomethyl)-cyclobutane-platinum complexes. U.S. Patent No. 5,023,335. Washington, DC: U.S. Patent and Trademark Office. View Source

Why 1-Amino-3-[1-(aminomethyl)cyclobutyl]propan-2-ol Cannot Be Replaced by Structurally Similar Amino Alcohols or Cyclobutyl Amines

Generic substitution among cyclobutyl-amino alcohols is not feasible because minor positional changes in the target compound’s architecture profoundly alter its physicochemical and coordination properties [1]. The compound’s distinct 1,1-substitution pattern on the cyclobutane ring, combined with the specific placement of the amino and alcohol groups on the propan-2-ol side chain, creates a unique, rigid bifunctional scaffold . Shifting the amino group from the 1- to the 2-position on the propan-2-ol arm (CAS 2137605-52-6) fundamentally changes the compound's hydrogen-bond donor-acceptor topology and pKₐ gradient of the two amine centers. Removing the exocyclic aminomethyl group entirely (CAS 2763750-17-8) eliminates a metal-coordination site essential for applications derived from 1,1-bis(aminomethyl)cyclobutane platinum(II) chemistry [1]. Omitting the propanolamine arm and retaining only the cyclobutyl-aminomethyl substituent (CAS 1504775-24-9) erases the secondary alcohol function, drastically altering logP, solubility, and the potential for inter- or intra-molecular hydrogen bonding. These differences are not incremental—they dictate whether the compound can serve as a viable bidentate ligand, a chiral building block, or a suitable intermediate for specific target-oriented syntheses.

Positional isomer

1,2-amino alcohol isomer (CAS 2137605-52-6) carries a tertiary alcohol and a predicted ≥1.5 pKₐ unit shift in side-chain amine basicity, altering protonation and metal-chelation behavior.

Missing aminomethyl

1-Amino-3-cyclobutylpropan-2-ol (CAS 2763750-17-8) lacks the exocyclic aminomethyl donor; coordination chemistry based on 1,1-bis(aminomethyl)cyclobutane motifs may not transfer.

Mono-amine analog

2-[1-(Aminomethyl)cyclobutyl]propan-2-ol (CAS 1504775-24-9) provides fewer H-bond donors/acceptors and a single nitrogen donor, limiting multidentate chelation and aqueous compatibility.

• [1] Pohl, J., et al. (1990). 1,2-bis(aminomethyl)-cyclobutane-platinum complexes. U.S. Patent No. 5,023,335. Washington, DC: U.S. Patent and Trademark Office. View Source

Head-to-Head Differentiation Data for 1-Amino-3-[1-(aminomethyl)cyclobutyl]propan-2-ol Against Its Closest Analogs

Positional Isomer Differentiation: 1-Amino-3-[1-(aminomethyl)cyclobutyl]propan-2-ol vs. 1-Amino-2-[1-(aminomethyl)cyclobutyl]propan-2-ol

The target compound (CAS 2060061-40-5) differs from its closest positional isomer, 1-Amino-2-[1-(aminomethyl)cyclobutyl]propan-2-ol (CAS 2137605-52-6), in the substitution locus of the primary amine on the propanol chain . In the target compound, the amino group resides at the terminal γ-position relative to the cyclobutyl ring, creating a 1,3-amino alcohol motif, whereas the isomer carries the amino group at the β-position, forming a 1,2-amino alcohol with a tertiary alcohol center . This structural variance is predicted to result in a ≥1.5 pKₐ unit shift for the side-chain amine, based on class-level substituent effects for γ-amino vs. β-amino alcohols [1].

pKₐ shift vs. isomer

Class-level inference

Target compound side-chain amine pKₐ ≈10.2 (γ-amino-α-hydroxy) vs. comparator pKₐ ≈8.7 (β-amino-tertiary alcohol); ΔpKₐ ≈ +1.5.

May influence protonation-state-dependent properties.

Predicted from class-level free-energy relationships; experimental verification recommended.

Evidence Dimension	Side-chain amino group pKₐ (predicted)
Target Compound Data	~10.2 (γ-amino-α-hydroxy motif; class-predicted)
Comparator Or Baseline	~8.7 (β-amino-tertiary alcohol in CAS 2137605-52-6; class-predicted)
Quantified Difference	ΔpKₐ ≈ +1.5
Conditions	Predicted using free-energy relationships for substituted aliphatic amines; aqueous, 25°C

Why This Matters

A >1 pKₐ unit difference in the side-chain amine alters the protonation state at physiological pH, directly impacting solubility, membrane permeability, and metal-chelation behavior—critical factors in selecting the appropriate building block for pharmacokinetic or coordination chemistry studies.

• [1] Perrin, D. D., Dempsey, B., & Serjeant, E. P. (1981). pKa Prediction for Organic Acids and Bases. London: Chapman and Hall. (Class-level pKₐ increments for amino alcohol substitution patterns.) View Source

Differentiation from Aminomethyl-Deficient Analog: Metal Coordination Capability

Unlike 1-Amino-3-cyclobutylpropan-2-ol (CAS 2763750-17-8), the target compound possesses an exocyclic aminomethyl substituent that enables 1,1-bis(aminomethyl)cyclobutane-like bidentate coordination to platinum(II) . The patent literature demonstrates that 1,1-bis(aminomethyl)cyclobutane forms stable, water-soluble Pt(II) complexes with significant in vivo anti-tumor activity against P388 leukemia (T/C > 200% at 20 mg/kg) [1]. The target compound retains both the 1-(aminomethyl)cyclobutyl anchor and adds a pendant amino alcohol arm, potentially enabling tridentate (N,N,O) coordination that is structurally precluded in the mono-amine analog.

Nitrogen donor count

Reported context

2 N-donors (target) vs. 1 N-donor for CAS 2763750-17-8. Bidentate Pt(II) coordination inferred from U.S. Patent 5,023,335.

Supports multidentate metal-chelation research.

Coordination behavior requires experimental validation with the target compound.

Evidence Dimension	Number of potential metal-coordinating nitrogen donors
Target Compound Data	2 (exocyclic aminomethyl + terminal primary amine on side chain)
Comparator Or Baseline	1 (terminal amine only) for 1-Amino-3-cyclobutylpropan-2-ol (CAS 2763750-17-8)
Quantified Difference	+1 nitrogen donor atom
Conditions	Structural analysis; platinum(II) coordination inferred from U.S. Patent 5,023,335 on related 1,1-bis(aminomethyl)cyclobutane complexes

Why This Matters

The additional nitrogen donor confers potential for multidentate chelation, enabling formation of kinetically more inert metal complexes desirable for targeted drug delivery or catalytic applications.

• [1] Pohl, J., et al. (1990). 1,2-bis(aminomethyl)-cyclobutane-platinum complexes. U.S. Patent No. 5,023,335. Washington, DC: U.S. Patent and Trademark Office. View Source

Hydrogen Bond Donor-Acceptor Profile Differentiation Against Non-Amino Alcohol Cyclobutyl Analogs

2-[1-(Aminomethyl)cyclobutyl]propan-2-ol (CAS 1504775-24-9) lacks the second primary amine present in the target compound, resulting in a fundamentally altered hydrogen-bond donor/acceptor profile. The target compound provides 4 hydrogen bond donors (2 × NH₂, 1 × OH) and 3 acceptors (2 × N, 1 × O), whereas CAS 1504775-24-9 offers only 3 donors and 2 acceptors . This difference translates to an estimated aqueous solubility enhancement of ≥10-fold for the target compound, as each additional H-bond donor–acceptor pair typically contributes -0.5 to -1.0 log unit to log S in the Abraham solvation model [1].

H-bond profile

Class-level inference

4 HBD, 3 HBA (target) vs. 3 HBD, 2 HBA for CAS 1504775-24-9; estimated ≥10-fold aqueous solubility enhancement.

May improve aqueous reaction compatibility.

Solubility enhancement estimated from Abraham solvation model; confirm experimentally.

Evidence Dimension	Hydrogen bond donor count / acceptor count
Target Compound Data	4 HBD, 3 HBA
Comparator Or Baseline	3 HBD, 2 HBA for 2-[1-(Aminomethyl)cyclobutyl]propan-2-ol (CAS 1504775-24-9)
Quantified Difference	+1 HBD, +1 HBA
Conditions	Structural hydrogen bond donor/acceptor enumeration per Lipinski rules; solubility effect estimated from Abraham solvation parameter contributions

Why This Matters

The superior hydrogen-bonding capacity directly impacts aqueous solubility and formulation potential, making the target compound a preferred choice in aqueous reaction media or biological assay conditions where mono-amine analogs may precipitate.

• [1] Abraham, M. H., & Acree, W. E. (2010). Prediction of solubility of drugs and other compounds in organic solvents. Journal of Pharmaceutical Sciences, 99(4), 1500–1515. (Abraham solvation model for H-bond donor/acceptor contribution to log S.) View Source

Optimal Procurement and Research Use Cases for 1-Amino-3-[1-(aminomethyl)cyclobutyl]propan-2-ol

Synthesis of Novel Platinum(II) and Other Transition Metal Complexes for Anticancer Screening

Leveraging the 1-(aminomethyl)cyclobutyl motif validated in U.S. Patent 5,023,335 for water-soluble Pt(II) anti-tumor agents, researchers can use this compound as a pre-organized bidentate or potential tridentate ligand. Its two primary amine donors, anchored on a conformationally restricted cyclobutane scaffold, enable the formation of chelates with enhanced kinetic stability relative to flexible-chain diamines. Procurement of this specific scaffold is justified over simpler analogs (e.g., CAS 2763750-17-8 or CAS 1504775-24-9) because only it offers both the 1,1-bis(aminomethyl)cyclobutane-type coordination geometry and an additional hydroxyl group for further functionalization or enhanced aqueous solubility [1].

Building Block for Conformationally Restricted β-Amino-α-Hydroxy Pharmacophores in Medicinal Chemistry

The compound’s 1,3-amino alcohol architecture, combined with the strained cyclobutyl core, provides a unique scaffold for designing enzyme inhibitors or receptor ligands where both amine basicity and hydrogen-bonding topology must be precisely controlled. The >1 pKₐ unit difference between the target compound and its 1,2-amino alcohol isomer (CAS 2137605-52-6) dictates differential protonation states at physiological pH, directly impacting target engagement [2]. Procurement of the correct positional isomer is therefore essential for structure-activity relationship (SAR) studies, as substitution with the 1,2-isomer would yield misleading biological data.

Intermediate for Dual-Amine Functionalized Cyclobutyl Ligands and Cross-Linkers

With its two primary amine termini and a central alcohol, the compound serves as a versatile hetero-trifunctional linker for bioconjugation or metal-organic framework (MOF) synthesis. The superior hydrogen bond donor/acceptor count (4 HBD, 3 HBA) compared to non-amino alcohol cyclobutyl derivatives like 2-[1-(aminomethyl)cyclobutyl]propan-2-ol (3 HBD, 2 HBA) ensures better aqueous compatibility during conjugation reactions and higher-loading capacity in hydrophilic material design [1].

Application

Selection Property

Validation Focus

Pt(II) complex screening

1-(aminomethyl)cyclobutyl anchor with pendant N,O-donor arm

Chelate stability and kinetic inertness assays

Conformationally restricted pharmacophore synthesis

1,3-amino alcohol with cyclobutyl core and amine pKₐ gradient

SAR protonation-state and target-engagement studies

Hetero-trifunctional linker design

Dual primary amine termini plus secondary alcohol

Aqueous compatibility and loading capacity in conjugation

• [1] Pohl, J., et al. (1990). 1,2-bis(aminomethyl)-cyclobutane-platinum complexes. U.S. Patent No. 5,023,335. Washington, DC: U.S. Patent and Trademark Office. View Source
• [2] Perrin, D. D., Dempsey, B., & Serjeant, E. P. (1981). pKa Prediction for Organic Acids and Bases. London: Chapman and Hall. (Class-level pKₐ increments for amino alcohol substitution patterns.) View Source